Cas no 742028-84-8 (3-Pentanone, 1-[(phenylmethyl)amino]-)

• Product Name: 3-Pentanone, 1-[(phenylmethyl)amino]-
• CAS No: 742028-84-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5294888
• Update Time: 2026-03-10

3-Pentanone, 1-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-[(phenylmethyl)amino]-

• Inchi： 1S/C12H17NO/c1-2-12(14)8-9-13-10-11-6-4-3-5-7-11/h3-7,13H,2,8-10H2,1H3
• InChI Key： OGYBRUQDQWTXBU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)CC(=O)CC

Additional information on 3-Pentanone, 1-[(phenylmethyl)amino]-

3-Pentanone, 1-[(phenylmethyl)amino]-: A Comprehensive Overview in Modern Chemical Research

3-Pentanone, 1-[(phenylmethyl)amino]-, a compound with the CAS number 742028-84-8, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in various scientific domains. The presence of a phenylmethylamino group in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation and utilization.

The chemical formula of 3-Pentanone, 1-[(phenylmethyl)amino]- can be expressed as C₁₁H₁₅N, highlighting its non-polar nature and the presence of nitrogen, which is crucial for its reactivity and potential biological activity. The compound's structure consists of a five-carbon chain with a ketone functional group at the third carbon, flanked by an amine group attached to a phenylmethyl moiety. This configuration suggests a high degree of versatility in terms of chemical interactions and potential modifications.

In recent years, the study of such heterocyclic compounds has seen remarkable advancements, particularly in the context of drug discovery and development. The phenylmethylamino moiety is particularly noteworthy, as it is commonly found in many pharmacologically active agents. This group is known for its ability to form hydrogen bonds and interact with biological targets, making it an attractive feature for medicinal chemists seeking to design novel therapeutic compounds.

One of the most compelling aspects of 3-Pentanone, 1-[(phenylmethyl)amino]- is its potential role as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing advanced scaffolds that mimic natural products or designed entities with specific biological activities. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties, underscoring the importance of understanding its fundamental characteristics.

The synthesis of 3-Pentanone, 1-[(phenylmethyl)amino]- involves multi-step organic reactions that require precise control over reaction conditions. Common methodologies include condensation reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments are critical for ensuring that such compounds can be produced on a scalable basis for industrial applications.

The pharmacological profile of 3-Pentanone, 1-[(phenylmethyl)amino]- has been the subject of extensive computational and experimental studies. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These studies often reveal insights into binding affinities and mechanisms of action, which are essential for optimizing drug candidates.

In addition to its pharmaceutical relevance, this compound has shown promise in materials science applications. Its unique structural features make it a candidate for developing new polymers or liquid crystals with tailored properties. For example, researchers have explored its potential use in creating functional coatings or thin films that exhibit specific optical or electronic characteristics.

The environmental impact of synthesizing and utilizing 3-Pentanone, 1-[(phenylmethyl)amino]- is another critical consideration. Efforts are being made to develop greener synthetic methods that minimize hazardous byproducts and reduce energy consumption. Such initiatives align with broader goals in sustainable chemistry aimed at preserving ecological balance while advancing scientific discovery.

The future directions for research on 3-Pentanone, 1-[(phenylmethyl)amino]- are multifaceted. Continued exploration into its pharmacological effects may lead to new therapeutic agents targeting various diseases. Similarly, innovations in synthetic chemistry could unlock new possibilities for industrial applications. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for society.